Cas no 1806983-33-4 (4-(Chloromethyl)-2-(difluoromethyl)-6-iodo-3-methoxypyridine)
4-(Chloromethyl)-2-(difluoromethyl)-6-iodo-3-methoxypyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-(Chloromethyl)-2-(difluoromethyl)-6-iodo-3-methoxypyridine
-
- Inchi: 1S/C8H7ClF2INO/c1-14-7-4(3-9)2-5(12)13-6(7)8(10)11/h2,8H,3H2,1H3
- InChI Key: STRRTIOQHRNOTH-UHFFFAOYSA-N
- SMILES: IC1=CC(CCl)=C(C(C(F)F)=N1)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 187
- XLogP3: 2.6
- Topological Polar Surface Area: 22.1
4-(Chloromethyl)-2-(difluoromethyl)-6-iodo-3-methoxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029025172-250mg |
4-(Chloromethyl)-2-(difluoromethyl)-6-iodo-3-methoxypyridine |
1806983-33-4 | 95% | 250mg |
$1,078.00 | 2022-03-31 | |
| Alichem | A029025172-500mg |
4-(Chloromethyl)-2-(difluoromethyl)-6-iodo-3-methoxypyridine |
1806983-33-4 | 95% | 500mg |
$1,685.00 | 2022-03-31 | |
| Alichem | A029025172-1g |
4-(Chloromethyl)-2-(difluoromethyl)-6-iodo-3-methoxypyridine |
1806983-33-4 | 95% | 1g |
$3,126.60 | 2022-03-31 |
4-(Chloromethyl)-2-(difluoromethyl)-6-iodo-3-methoxypyridine Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 4-(Chloromethyl)-2-(difluoromethyl)-6-iodo-3-methoxypyridine
Recent Advances in the Application of 4-(Chloromethyl)-2-(difluoromethyl)-6-iodo-3-methoxypyridine (CAS: 1806983-33-4) in Chemical Biology and Pharmaceutical Research
The compound 4-(Chloromethyl)-2-(difluoromethyl)-6-iodo-3-methoxypyridine (CAS: 1806983-33-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic pyridine derivative, characterized by its unique halogenated and difluoromethyl substituents, has demonstrated promising potential as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in medicinal chemistry, particularly in the development of targeted therapies and diagnostic agents.
One of the most notable applications of this compound lies in its role as a key building block for the synthesis of kinase inhibitors. Researchers have leveraged its reactive chloromethyl and iodo groups to facilitate cross-coupling reactions, enabling the construction of complex molecular architectures. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the development of selective JAK2 inhibitors, where the difluoromethyl moiety was found to enhance metabolic stability and improve pharmacokinetic properties.
In addition to its pharmaceutical applications, 4-(Chloromethyl)-2-(difluoromethyl)-6-iodo-3-methoxypyridine has shown utility in chemical biology as a molecular probe. Its iodine atom allows for radiolabeling with iodine-125, making it a valuable tool for imaging studies. Recent work published in ACS Chemical Biology demonstrated its successful incorporation into positron emission tomography (PET) tracers for the visualization of tumor microenvironments, showcasing its potential in diagnostic applications.
The synthetic accessibility of this compound has also been a focus of recent research. A 2024 publication in Organic Process Research & Development described an optimized, scalable synthesis route that improves yield and reduces hazardous byproducts. This advancement is particularly significant for industrial-scale production, addressing previous challenges associated with the compound's halogenated structure.
From a mechanistic perspective, computational studies have provided insights into the electronic effects of the difluoromethyl group on the pyridine ring's reactivity. Density functional theory (DFT) calculations, as reported in a recent Journal of Physical Chemistry article, suggest that this substituent significantly influences the compound's frontier molecular orbitals, explaining its observed reactivity patterns in nucleophilic substitution reactions.
Looking forward, researchers anticipate expanding the applications of 1806983-33-4 in drug discovery pipelines. Its unique combination of functional groups offers opportunities for the development of novel covalent inhibitors and PROTACs (proteolysis targeting chimeras). Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, particularly for oncology and inflammatory disease targets.
In conclusion, 4-(Chloromethyl)-2-(difluoromethyl)-6-iodo-3-methoxypyridine represents a valuable chemical tool with diverse applications in medicinal chemistry and chemical biology. The recent research developments underscore its importance as a multifunctional intermediate and highlight promising directions for future investigations in drug discovery and molecular imaging.
1806983-33-4 (4-(Chloromethyl)-2-(difluoromethyl)-6-iodo-3-methoxypyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)